N-[(pyridin-2-yl)methyl]-1,3-benzoxazol-2-amine
Overview
Description
Compounds with a pyridin-2-yl moiety are often employed in the design of structures in medicinal chemistry due to their wide range of pharmacological activities . They are used in the synthesis of novel heterocyclic compounds with potential biological activities .
Synthesis Analysis
The synthesis of similar compounds often involves the use of nitrostyrenes and 2-aminopyridines . The reaction process typically involves the in situ formation of the corresponding α-iminonitriles under heterogeneous Lewis acid catalysis in the presence of Al2O3 .Molecular Structure Analysis
The molecular structure of similar compounds is often elucidated by single crystal X-ray diffraction and characterized by NMR, FT-IR, UV–Vis spectroscopic techniques .Chemical Reactions Analysis
The chemical reactions of similar compounds often involve C–C bond cleavage promoted by I2 and TBHP . The reaction conditions are usually mild and metal-free .Scientific Research Applications
Synthesis and Antimicrobial Activities
N-[(pyridin-2-yl)methyl]-1,3-benzoxazol-2-amine derivatives have been synthesized and evaluated for their antimicrobial properties. For example, a study by Dave et al. (2007) explored the synthesis of thiazolidinones and Mannich bases of 4-Amino-3-mercapto-5-pyridin-3′-yl-[1,2,4]-triazole, revealing their potential in antimicrobial and antitubercular activities (Dave et al., 2007).
Complex Formation and Synthesis Methods
The compound has been used in the formation of borane complexes, as indicated in a study by Jung et al. (1999), focusing on the reaction between pyridinecarboxaldehyde and substituted o-aminophenols (Jung et al., 1999). Another significant contribution comes from Palamarchuk et al. (2019), where they demonstrated its use in synthesizing N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines (Palamarchuk et al., 2019).
Catalytic Applications
A study by Taywade et al. (2018) highlighted the use of pyridine-based ligands, including N-((pyridin-2-yl) methyl) pyridin-2-amine, in catalytic systems for N-arylation of indoles and other heterocycles, underscoring their effectiveness and environmental benignity (Taywade et al., 2018).
Bioactivities and Chemical Properties
Antitumor and Antibacterial Activities
The compound and its derivatives have shown potential in antitumor, antifungal, and antibacterial activities. For instance, Titi et al. (2020) synthesized pyrazole derivatives, including N-((1h-pyrazol-1-yl) methyl) pyrimidin-2-amine, and identified pharmacophore sites with significant bioactivities (Titi et al., 2020).
Nucleic Acid Interactions
Goldman et al. (1991) explored pyridinone derivatives, including 3-[( (4,7-Dimethyl-1,3-benzoxazol-2-yl) methyl]amino ]-5-ethyl-6-methylpyridin-2(1H)-one, as specific inhibitors of human immunodeficiency virus type 1 reverse transcriptase, demonstrating their potential in antiviral activity and interactions with nucleic acids (Goldman et al., 1991).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-(pyridin-2-ylmethyl)-1,3-benzoxazol-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O/c1-2-7-12-11(6-1)16-13(17-12)15-9-10-5-3-4-8-14-10/h1-8H,9H2,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNMHMFQXUBWEOY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)NCC3=CC=CC=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.